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Compound of Interest

Compound Name: Ep300/CREBBP-IN-2

Cat. No.: B15140443

Technical Support Center: Ep300/CREBBP-IN-2

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the solubility and preparation of Ep300/CREBBP-IN-2 (CAS:
2259641-59-1).

Frequently Asked Questions (FAQs)

Q1: What is Ep300/CREBBP-IN-27?

Ep300/CREBBP-IN-2 is a potent and orally active inhibitor of the histone acetyltransferases
(HATs) EP300 (also known as p300) and CREBBP (CREB-binding protein)[1]. These enzymes
are crucial regulators of gene expression through the acetylation of histone and non-histone
proteins, and their dysregulation is implicated in various diseases, including cancer[2].

Q2: What are the primary research applications for this inhibitor?

Ep300/CREBBP-IN-2 is primarily used in cancer research to study the effects of inhibiting
EP300 and CREBBP enzymatic activity. Research areas include, but are not limited to,
hematological malignancies and other cancers where these acetyltransferases are considered
therapeutic targets|[2].

Q3: What is the molecular weight of Ep300/CREBBP-IN-27?

The molecular weight of Ep300/CREBBP-IN-2 is 516.51 g/mol [3].
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Q4: Is specific solubility data for Ep300/CREBBP-IN-2 publicly available?

As of the latest update, detailed public solubility data and specific preparation protocols from
the manufacturer for Ep300/CREBBP-IN-2 (CAS: 2259641-59-1) are not readily available in
public datasheets. Chemical suppliers that list this product, such as Targetmol and AbMole
BioScience, confirm its identity and basic properties but do not provide explicit instructions for
its dissolution[1][3]. It is highly recommended to contact the specific supplier for the most
accurate and up-to-date solubility information.

Troubleshooting Guides

This section provides general guidance for the preparation of solutions of chemical inhibitors
like Ep300/CREBBP-IN-2.

Issue 1: The compound is not dissolving in my chosen solvent.
« Initial Steps:

o Consult the Supplier: The most reliable information will come from the manufacturer's
datasheet or by contacting their technical support.

o Solvent Selection: For many organic small molecules used in biological research, Dimethyl
Sulfoxide (DMSO) is a common initial solvent for creating a high-concentration stock
solution.

o Gentle Warming: Gently warm the solution to 37°C.
o Sonication: Use a sonicator bath to aid in dissolution.

o Vortexing: Vigorous vortexing can also help to break up particulates and increase the rate
of dissolution.

Issue 2: The compound precipitates when | dilute my stock solution into an aqueous buffer.

e Underlying Cause: This is a common issue when a compound is highly soluble in an organic
solvent like DMSO but has poor solubility in aqueous solutions.

e Solutions:
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o Reduce Final DMSO Concentration: Ensure the final concentration of DMSO in your
experimental medium is low (typically <0.5%) to minimize solvent effects on your cells or

assay.

o Use of Surfactants or Co-solvents: For in vivo preparations, co-solvents and surfactants
are often necessary. While specific formulations for Ep300/CREBBP-IN-2 are not
published, a common formulation for similar compounds involves a mixture of solvents
such as:

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Saline or Corn QOil

o Stepwise Dilution: Add the DMSO stock solution to the intermediate co-solvents before the
final addition to the aqueous solution. Ensure thorough mixing at each step.

Experimental Protocols

Note: The following protocols are generalized best practices and should be adapted based on
the specific recommendations from your compound supplier and your experimental needs.

In Vitro Stock Solution Preparation (General Protocol)
e Weighing the Compound: Carefully weigh the desired amount of Ep300/CREBBP-IN-2 solid

in a sterile microfuge tube.

e Adding Solvent: Add the appropriate volume of high-purity DMSO to achieve the desired
stock concentration (e.g., 10 mM).

» Dissolution: Vortex the solution thoroughly. If necessary, use gentle warming (37°C) and
sonication until the solid is completely dissolved.

» Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or -80°C.
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Preparation of Working Solutions (General Protocol)

e Thawing: Thaw a single aliquot of the stock solution at room temperature.

 Dilution: Serially dilute the stock solution in your cell culture medium or assay buffer to the
final desired concentration. It is crucial to add the stock solution to the aqueous medium
while vortexing to ensure rapid and even dispersion, which can help prevent precipitation.

Data Presentation

As specific quantitative solubility data for Ep300/CREBBP-IN-2 is not publicly available, a
comparative table cannot be generated. Researchers should create their own solubility tables
based on empirical testing with various solvents and concentrations, or by obtaining this
information directly from the supplier.

Visualizations

Below are diagrams illustrating logical workflows for compound preparation and
troubleshooting.
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Figure 1. A general workflow for preparing stock and working solutions of a chemical inhibitor.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15140443?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Figure 2. A logical troubleshooting guide for addressing compound solubility issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. The Role of CREBBP/EP300 and Its Therapeutic Implications in Hematological
Malignancies - PMC [pmc.ncbi.nim.nih.gov]

3. cymitquimica.com [cymitquimica.com]

To cite this document: BenchChem. [Ep300/CREBBP-IN-2 solubility and preparation].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140443#ep300-crebbp-in-2-solubility-and-
preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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